Cas no 951498-17-2 (6-(4-methoxyphenyl)-3-methyl-N-(2,4,6-trimethylphenyl)imidazo2,1-b1,3thiazole-2-carboxamide)

• Product Name: 6-(4-methoxyphenyl)-3-methyl-N-(2,4,6-trimethylphenyl)imidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 951498-17-2
• MF: C₂₃H₂₃N₃O₂S
• MW: 405.512624025345
• CID: 6618784
• PubChem ID: 18565278
• Update Time: 2025-08-03

6-(4-methoxyphenyl)-3-methyl-N-(2,4,6-trimethylphenyl)imidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-mesityl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b]thiazole-2-carboxamide
• AKOS002047827
• 951498-17-2
• 6-(4-methoxyphenyl)-3-methyl-N-(2,4,6-trimethylphenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
• F2063-0205
• MFCD08533761
• 6-(4-methoxyphenyl)-3-methyl-N-(2,4,6-trimethylphenyl)imidazo2,1-b1,3thiazole-2-carboxamide

• Inchi： 1S/C23H23N3O2S/c1-13-10-14(2)20(15(3)11-13)25-22(27)21-16(4)26-12-19(24-23(26)29-21)17-6-8-18(28-5)9-7-17/h6-12H,1-5H3,(H,25,27)
• InChI Key： JJHKOBXRTIZIFA-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3C=CC(=CC=3)OC)=CN2C(C)=C1C(NC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 405.15109816g/mol
• Monoisotopic Mass: 405.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-(4-methoxyphenyl)-3-methyl-N-(2,4,6-trimethylphenyl)imidazo2,1-b1,3thiazole-2-carboxamide

Recent Advances in the Study of 6-(4-methoxyphenyl)-3-methyl-N-(2,4,6-trimethylphenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS: 951498-17-2)

The compound 6-(4-methoxyphenyl)-3-methyl-N-(2,4,6-trimethylphenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS: 951498-17-2) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This imidazothiazole derivative has attracted significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in various disease models.

Structural analysis reveals that this compound belongs to a class of fused heterocyclic systems that demonstrate remarkable biological activity. The presence of both imidazo[2,1-b][1,3]thiazole core and substituted phenyl rings contributes to its ability to interact with multiple biological targets. Recent X-ray crystallography studies have provided detailed insights into its three-dimensional conformation, which is crucial for understanding its binding interactions with potential target proteins.

In pharmacological studies, this compound has shown potent inhibitory activity against several kinase targets implicated in inflammatory and oncological pathways. Recent in vitro assays demonstrate nanomolar-range inhibition of key signaling proteins, with particularly strong activity against members of the JAK/STAT pathway. These findings suggest potential applications in autoimmune disorders and certain hematological malignancies. Structure-activity relationship (SAR) studies published in the past year have identified critical structural elements responsible for its biological activity.

Recent preclinical evaluations have examined the compound's pharmacokinetic profile, revealing favorable absorption characteristics and moderate plasma protein binding. Metabolism studies indicate primary hepatic clearance with formation of several active metabolites. The compound demonstrates good blood-brain barrier penetration in animal models, expanding its potential therapeutic applications to include neurological disorders. However, researchers note the need for further optimization to improve metabolic stability and reduce potential cytochrome P450 interactions.

Emerging research has explored novel synthetic routes to this compound, with recent publications describing more efficient methodologies with improved yields and reduced environmental impact. Green chemistry approaches using catalytic systems have been particularly successful, addressing previous challenges in the synthesis of the imidazothiazole core. These advances are crucial for potential scale-up and future clinical development.

Current research directions include investigating the compound's potential in combination therapies and exploring its use as a chemical probe for target validation. Several research groups have reported synergistic effects when combined with standard chemotherapeutic agents in cellular models. The compound's unique target profile continues to make it a valuable tool for understanding complex signaling networks in disease states.

In conclusion, 6-(4-methoxyphenyl)-3-methyl-N-(2,4,6-trimethylphenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide represents an exciting area of research in medicinal chemistry. Its diverse biological activities and recent synthetic advances position it as a promising candidate for further development. Ongoing studies are expected to provide deeper insights into its therapeutic potential and guide future optimization efforts in this chemical series.